Cas no 6179-05-1 (Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)-)
![Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- structure](https://ossimg.kuujia.com/scimg/6500/6179-05-1x500.png)
6179-05-1 structure
Product Name:Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)-
CAS No:6179-05-1
MF:C12H12OS
MW:204.288082122803
CID:508891
Update Time:2026-04-29
Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)-
- 2-ACETYL-3,5-DIMETHYLBENZO(B)THIOPHENE
- HMS556P22
-
Computed Properties
- Exact Mass: 204.06100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Not determined
- Melting Point: 79-81°C
- PSA: 45.31000
- LogP: 3.72070
- Solubility: Not determined
Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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